Cas no 1354009-78-1 (1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone)

• Product Name: 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• CAS No: 1354009-78-1
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 2160993
• Update Time: 2025-07-02

1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(R)-3-(benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• (R)-1-(3-(Benzyl(ethyl)amino)pyrrolidin-1-yl)-2-chloroethanone
• AM96278
• 1-[(R)-3-(benzylethylamino)pyrrolidin-1-yl]-2-chloroethanone
• 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

• Inchi： 1S/C15H21ClN2O/c1-2-17(11-13-6-4-3-5-7-13)14-8-9-18(12-14)15(19)10-16/h3-7,14H,2,8-12H2,1H3/t14-/m1/s1
• InChI Key： BCWFPVUYDOYBGQ-CQSZACIVSA-N
• SMILES： ClCC(N1CC[C@H](C1)N(CC)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

Professional Introduction to 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354009-78-1)

1-[(R)-3-(Benzyl-ethyl-amino-pyrrolidin-1-yl]-2-chloro-ethanone, identified by the CAS number 1354009-78-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The unique structural features of this molecule, particularly its chiral center and the presence of both benzyl and ethyl amino groups, contribute to its potential as a key intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone consists of a pyrrolidine ring substituted with a (R)-configured benzyl-ethyl-amino group at the 3-position and a chloro-substituted ketone group at the 2-position. This configuration imparts specific steric and electronic properties that are crucial for its biological activity. The pyrrolidine core is a common motif in many bioactive molecules, often found in drugs targeting central nervous system disorders, cardiovascular diseases, and other metabolic conditions.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, which can lead to enantiomerically pure compounds with enhanced pharmacological properties. The (R)-configuration of the benzyl-ethyl-amino group in 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone makes it a valuable building block for such applications. Researchers have leveraged this compound to develop novel synthetic routes for complex pharmaceutical intermediates, demonstrating its versatility in medicinal chemistry.

The chloro-substituted ketone group in this compound plays a critical role in its reactivity and functionality. Chloroketones are known to participate in various organic transformations, including nucleophilic addition reactions, which are fundamental in constructing more complex molecular architectures. This reactivity has been exploited in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules. The presence of both electron-withdrawing and electron-donating groups around the carbonyl center further enhances its utility as a synthetic intermediate.

Recent studies have highlighted the importance of 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone in the development of drugs targeting neurological disorders. The pyrrolidine scaffold is frequently found in molecules that interact with neurotransmitter receptors, such as serotonin and dopamine receptors. The benzyl-ethyl-amino group, in particular, has been shown to modulate receptor activity, potentially leading to therapeutic effects in conditions like depression, anxiety, and neurodegenerative diseases. Current research is exploring how modifications to this core structure can enhance binding affinity and selectivity for these targets.

In addition to its applications in neurological research, 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone has shown promise in the development of treatments for metabolic disorders. The compound's ability to interact with enzymes involved in glucose metabolism makes it a candidate for use in managing type 2 diabetes and related complications. Preclinical studies have demonstrated that derivatives of this molecule can improve insulin sensitivity and glucose uptake in vitro and in animal models. These findings have spurred further investigation into its potential as a lead compound for novel therapeutics.

The synthesis of 1-[(R)-3-(Benzyl-ethyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone involves multi-step organic reactions that require careful optimization to achieve high yields and enantiopurity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, are employed to ensure the correct stereochemical configuration. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

The safety profile of 1-(R)-3-(Benzyl-Ethyl-Amino)-Pyrrolidin–1–Yl–2-Chloro-Ethanone is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, solubility, and metabolic stability under various conditions. The compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and rapid clearance from the bloodstream. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

As research continues to uncover new applications for 1-[(R)-3-(Benzyl-Ethyl-Amino)-Pyrrolidin-1–Yl]-2-Chloro-Ethanone, collaborations between academic researchers and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates by leveraging expertise in synthetic chemistry, pharmacology, and drug development. The compound's unique structural features and promising biological activity position it as a valuable asset in the ongoing quest to discover novel therapeutics for human diseases.

In conclusion, 1-[(R)-3-(Benzyl-Ethyl-Amino)-Pyrrolidin-1–Yl]-2-Chloro-Ethanone (CAS No. 1354009–78–1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features contribute to its versatility as a synthetic intermediate, while its biological activity makes it a promising candidate for treating various diseases. Continued research efforts are expected to further elucidate its therapeutic applications and optimize its synthesis for industrial use.